Cas no 158884-45-8 (Benzaldehyde, 2-(fluoromethyl)-)

• Product Name: Benzaldehyde, 2-(fluoromethyl)-
• CAS No: 158884-45-8
• MF: C₈H₇FO
• MW: 138.138985872269
• CID: 6039754
• Update Time: 2025-06-11

Benzaldehyde, 2-(fluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-(fluoromethyl)-

• Inchi： 1S/C8H7FO/c9-5-7-3-1-2-4-8(7)6-10/h1-4,6H,5H2
• InChI Key： ICHYJYHEPOAXNU-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=CC=C1CF

Additional information on Benzaldehyde, 2-(fluoromethyl)-

Recent Advances in the Study of Benzaldehyde, 2-(fluoromethyl)- (CAS: 158884-45-8) in Chemical Biology and Pharmaceutical Research

Benzaldehyde, 2-(fluoromethyl)- (CAS: 158884-45-8) is a fluorinated aromatic aldehyde that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by the presence of a fluoromethyl group at the ortho position of the benzaldehyde ring, exhibits unique chemical properties that make it a valuable building block for the synthesis of bioactive molecules. Recent studies have explored its utility in drug discovery, medicinal chemistry, and as a precursor for more complex fluorinated compounds.

One of the key areas of research involving Benzaldehyde, 2-(fluoromethyl)- is its role in the development of fluorinated pharmaceuticals. Fluorination is a common strategy in drug design to improve metabolic stability, bioavailability, and binding affinity. The incorporation of a fluoromethyl group into aromatic systems, as seen in this compound, can significantly alter the electronic and steric properties of the molecule, leading to enhanced pharmacological profiles. Recent publications have highlighted its use in the synthesis of novel kinase inhibitors and antimicrobial agents, where the fluoromethyl group plays a critical role in modulating target interactions.

In addition to its pharmaceutical applications, Benzaldehyde, 2-(fluoromethyl)- has been investigated for its potential in chemical biology. Researchers have utilized this compound as a probe to study enzyme mechanisms, particularly those involving fluorinated substrates. For instance, a 2023 study demonstrated its utility in probing the active sites of cytochrome P450 enzymes, shedding light on the stereoelectronic effects of fluorine substitution in enzymatic transformations. These findings have important implications for the design of enzyme inhibitors and the development of biocatalytic processes.

The synthetic routes to Benzaldehyde, 2-(fluoromethyl)- have also been a focus of recent research. Advances in fluorination methodologies, such as transition-metal-catalyzed C-H fluorination and electrophilic fluorination, have enabled more efficient and scalable preparations of this compound. A notable 2022 publication described a novel palladium-catalyzed fluoromethylation of aryl halides, providing a streamlined approach to accessing Benzaldehyde, 2-(fluoromethyl)- and related derivatives. These synthetic innovations are expected to facilitate broader exploration of its applications.

Despite these promising developments, challenges remain in the utilization of Benzaldehyde, 2-(fluoromethyl)-. Issues such as the stability of the fluoromethyl group under certain reaction conditions and the potential for metabolic defluorination in vivo require further investigation. Ongoing research aims to address these limitations through the design of more robust derivatives and the development of targeted delivery strategies.

In conclusion, Benzaldehyde, 2-(fluoromethyl)- (CAS: 158884-45-8) represents a versatile and valuable compound in the fields of chemical biology and pharmaceutical research. Its unique structural features and reactivity profile continue to inspire innovative applications, from drug discovery to enzyme mechanism studies. As synthetic methodologies advance and our understanding of fluorine effects deepens, this compound is poised to play an increasingly important role in the development of next-generation therapeutics and biochemical tools.